Cas no 144978-12-1 (1-tert-butyl 2-ethyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-ethyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 144978-12-1
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD07778090
• CID: 64894
• PubChem ID: 253660518
• Update Time: 2025-04-18

1-tert-butyl 2-ethyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl-N-Boc-pyroglutamate
• Ethyl N-(tert-Butoxycarbonyl)-L-pyroglutamate
• Boc-L-Pyroglutamic Acid Ethyl Ester
• BOC-PYR-OET
• (S)-1-tert-Butyl 2-ethyl 5-oxopyrrolidine-1,2-dicarboxylate
• 1-Boc-L-Pyroglutamic acid ethyl ester
• Ethyl (S)-N-(tert-butoxycarbonyl)pyroglutamate
• N-Boc-L-pyroglutamic acid ethyl ester
• N-tert-Butoxycarbonylpyroglutamic Acid Ethyl Ester
• (S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic Acid Ethyl Ester
• (S)-Ethyl-N-Boc-p
• Ethyl (S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylate
• Ethyl (S)-1-Boc-5-oxopyrrolidine-2-carboxylate
• N-(tert-Butoxycarbonyl)-L-pyroglutamic Acid Ethyl Ester
• (S)-1-Boc-5-oxopyrrolidine-2-carboxylic Acid Ethyl Ester
• Ethyl N-Boc-L-pyroglutamate
• 1-tert-butyl 2-ethyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• CS-D1526
• ethyl-(2s)-n-(t-butoxycarbonyl)pyroglutamate
• 1-O-tert-butyl 2-O-ethyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• AS-13324
• ethyl (S)-1-tert-butoxycarbonyl-2-pyrrolidone-5-carboxylate
• (s)-ethyl n-tert-butoxycarbonylpyroglutamate
• UPCMLD00WCRH2-043
• N-Boc-L-pyroglutamic Acid Ethyl
• BCP22979
• N-Boc- L-pyroglutamic acid ethyl ester
• MFCD07778090
• UPCMLD00WCRH2-043:002
• ethyl-N-Boc-(S)-pyroglutamate
• Q-101864
• Ethyl Boc-L-pyroglutamate
• DTXSID80420126
• AC-23796
• SCHEMBL903617
• AKOS015909984
• 144978-12-1
• N-Butoxycarbonyl-5-oxo-L-proline ethyl ester
• (S)-5-OXO-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-ETHYL ESTER
• E1135
• YWWWGFSJHCFVOW-QMMMGPOBSA-N
• 1-tert-butyl 2-ethyl (2S)-5-oxo-1,2-pyrrolidinedicarboxylate
• (2S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic acid ethyl ester
• (S)-N-alpha-t-Butyloxycarbonyl-pyroglutamic acid ethyl ester
• AKOS015923037
• NS00077876
• 1-(tert-butyl) 2-ethyl (S)-5-oxopyrrolidine-1,2-dicarboxylate

• MDL： MFCD07778090
• Inchi： 1S/C12H19NO5/c1-5-17-10(15)8-6-7-9(14)13(8)11(16)18-12(2,3)4/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： YWWWGFSJHCFVOW-QMMMGPOBSA-N
• SMILES： O(C(N1C(CC[C@H]1C(=O)OCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.12600
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.182
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 375°C at 760 mmHg
• Flash Point: 180.6℃
• Refractive Index: 1.486
• PSA: 72.91000
• LogP: 1.41350
• Specific Rotation: -42.0 to -47.0° (c=0.5, MeOH)

1-tert-butyl 2-ethyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters